Cas no 146667-84-7 (Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate)

Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate
• 3-(2-Hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-piperidine-3-ethanol
• (3'S)-2-[1-(tert-butoxycarbonyl)piperidin-3-yl]ethanol
• 1-boc-3-(2-hydroxy-ethyl)-piperidine
• 1-boc-3-hydroxyethyl piperidine
• 1-N-Boc-piperidine-3-ethanol
• 1-Piperidinecarboxylicacid, 3-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
• AG-D-91083
• N-BOC-3-PIPERIDINEETHANOL
• N-tert-butoxycarbonyl-3-(2-hydroxyethyl)piperidine
• PubChem11327
• tert-butyl 3-(2-hydroxyethyl)-1-piperidine
• N-Boc-3-(2-hydroxyethyl)piperidine
• 3-(2-HYDROXY-ETHYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-PIPERIDINECARBOXYLIC ACID, 3-(2-HYDROXYETHYL)-, 1,1-DIMETHYLETHYL ESTER
• KSC525A4T
• tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate
• SCHEMBL771181
• SY002824
• Tert-butyl3-(2-hydroxyethyl)piperidine-1-carboxylate
• A13559
• AB29458
• CS-W001853
• AKOS011659024
• DXABICKZWDHPIP-UHFFFAOYSA-N
• FT-0773265
• FT-0648139
• FT-0770422
• DTXSID40439633
• Z976797004
• DS-10754
• (R)-tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate; (R)-3-(2-Hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate; 3-(2-Hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• 146667-84-7
• PB21853
• Q-102997
• (r)-1-n-boc-3-(2-hydroxyethyl)piperidine
• MFCD04114970
• AB29456
• CS-WAA0064
• A13561
• EN300-61996
• (S)-N-Boc-3-hyroxyethyl piperidine
• N-BOC-3-(2-HYDROXYETHYL)PIPERIDINE
• (S)-1-Boc-3-hyroxyethyl piperidine
• 3-(2-hydroxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-BOC-PIPERIDINE-3-ETHANOL
• (R)-1-Boc-3-hyroxyethyl piperidine
• DB-011783
• DB-011747
• Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate
• (R)-N-Boc-3-hyroxyethyl piperidine
• +Expand

• MDL： MFCD04114970
• InChIKey： DXABICKZWDHPIP-UHFFFAOYSA-N
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-7-4-5-10(9-13)6-8-14/h10,14H,4-9H2,1-3H3
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])O[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 229.16789
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 229.16779360g/mol
• Heavy Atom Count: 16
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 1.95380
• PSA: 49.77
• Refractive Index: 1.479
• Boiling Point: 324℃ at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 149.79℃
• Color/Form: Colorless to Yellow Liquid
• Density: 1.0±0.1 g/cm3